Ethyl 2-bromo-4-(2-methoxybenzyl)thiazole-5-carboxylate

Specification

• Molecular Formula: C14H14BrNO3S
• Molecular Weight: 356.24 g/mol
• IUPAC Name: ethyl 2-bromo-4-[(2-methoxyphenyl)methyl]-1,3-thiazole-5-carboxylate
• Standard InChI: InChI=1S/C14H14BrNO3S/c1-3-19-13(17)12-10(16-14(15)20-12)8-9-6-4-5-7-11(9)18-2/h4-7H,3,8H2,1-2H3
• Standard InChI Key: MKOPBCPQHRHIIA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)Br)CC2=CC=CC=C2OC

Introduction

Ethyl 2-bromo-4-(2-methoxybenzyl)thiazole-5-carboxylate is a synthetic organic compound classified as a thiazole derivative. Its molecular structure incorporates a brominated thiazole ring substituted with an ethyl ester and a 2-methoxybenzyl group. This compound has gained attention in chemical and pharmaceutical research due to its potential applications in drug discovery and material science.

Molecular Details

• Molecular Formula: $C_{14}H_{14}BrNO_3S$

• Molecular Weight: 356.23 g/mol

• CAS Number: 1206908-14-6

Structural Features

The molecule contains:

• A bromine atom at the second position of the thiazole ring.

• A carboxylic acid ester group at the fifth position.

• A benzyl group substituted with a methoxy group at the ortho position.

Pharmaceutical Relevance

Thiazole derivatives like Ethyl 2-bromo-4-(2-methoxybenzyl)thiazole-5-carboxylate are studied for their potential bioactivities, including:

• Antimicrobial Properties: Thiazole-based compounds have shown efficacy against bacterial and fungal strains, making them candidates for antibiotic development.

• Anticancer Potential: Similar thiazole derivatives have been evaluated for cytotoxic effects on cancer cell lines, showing promise in targeting breast adenocarcinoma cells.

Material Science

Thiazole esters are also explored in material chemistry for their electronic properties, which can be useful in developing organic semiconductors or dyes.

Synthesis Pathway

The synthesis of Ethyl 2-bromo-4-(2-methoxybenzyl)thiazole-5-carboxylate typically involves:

• Bromination of a thiazole precursor.

• Introduction of the benzyl group via alkylation.

• Esterification to form the ethyl carboxylate moiety.

This multi-step process requires controlled conditions to ensure regioselectivity and high yield.

Safety and Handling

While specific safety data for this compound is not available, general precautions for handling brominated organic compounds apply:

• Use personal protective equipment (PPE), including gloves and goggles.

• Work in a well-ventilated area or fume hood to avoid inhalation of fumes.

• Store in a cool, dry place away from incompatible substances like strong oxidizers.

Comparative Data Table

Property	Value/Details
Molecular Formula	$C_{14}H_{14}BrNO_3S$
Molecular Weight	356.23 g/mol
Boiling Point	443.8 ± 40.0 °C (Predicted)
Key Functional Groups	Thiazole, Bromine, Carboxylic Ester, Methoxy
Applications	Antimicrobial, Anticancer, Material Science

Research Outlook

Ethyl 2-bromo-4-(2-methoxybenzyl)thiazole-5-carboxylate represents an important scaffold in medicinal chemistry due to its structural flexibility and potential bioactivity. Future studies could focus on:

• Structure-Activity Relationship (SAR): Modifying substituents on the thiazole ring to enhance biological activity.

• Molecular Docking Studies: Exploring its binding affinity with biological targets such as enzymes or receptors.

• Toxicological Assessments: Investigating its safety profile for pharmaceutical applications.

By leveraging these insights, this compound could contribute significantly to advancements in drug development and other scientific fields.

This detailed overview provides foundational knowledge about Ethyl 2-bromo-4-(2-methoxybenzyl)thiazole-5-carboxylate while highlighting its relevance in modern research contexts.